3-(benzenesulfonyl)-N-(3,4-dimethoxyphenyl)-6-ethoxyquinolin-4-amine

• IUPAC Name: 3-(benzenesulfonyl)-N-(3,4-dimethoxyphenyl)-6-ethoxyquinolin-4-amine
• InChI: InChI=1S/C25H24N2O5S/c1-4-32-18-11-12-21-20(15-18)25(27-17-10-13-22(30-2)23(14-17)31-3)24(16-26-21)33(28,29)19-8-6-5-7-9-19/h5-16H,4H2,1-3H3,(H,26,27)
• InChI Key: CPZDJFFBZAJXBK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C(=CN=C2C=C1)S(=O)(=O)C3=CC=CC=C3)NC4=CC(=C(C=C4)OC)OC
• Molecular Formula: C25H24N2O5S
• Molecular Weight: 464.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzenesulfonyl and dimethoxyphenyl groups suggests that the compound could have interesting electronic properties, as these groups are known to participate in π-conjugation.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by its functional groups. For example, the amine group could participate in acid-base reactions, while the benzenesulfonyl group could undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the ethoxy group could increase its solubility in organic solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would involve interacting with a specific biological target. Without more information, it’s difficult to speculate further.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. It could be studied further to better understand its chemical behavior, or it could be tested for potential uses in fields like medicinal chemistry or materials science.